5-(Bromomethyl)-4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine

• IUPAC Name: N-[5-(bromomethyl)-4-(4-fluorophenyl)-6-propan-2-ylpyrimidin-2-yl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C16H19BrFN3O2S/c1-10(2)14-13(9-17)15(11-5-7-12(18)8-6-11)20-16(19-14)21(3)24(4,22)23/h5-8,10H,9H2,1-4H3
• InChI Key: PHEVHIWIKJRWDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NC(=C1CBr)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
• Molecular Formula: C16H19BrFN3O2S
• DSSTOX Substance ID: DTXSID60586274
• Molecular Weight: 416.3 g/mol
• CAS No.: 799842-07-2

Description

5-(Bromomethyl)-4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine is a useful research compound. Its molecular formula is C16H19BrFN3O2S and its molecular weight is 416.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyrimidine Precursors in Drug Synthesis

5-(Bromomethyl)-4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine is a key precursor in the synthesis of various drugs. Šterk et al. (2012) highlight its role in the synthesis of rosuvastatin, a cholesterol-lowering medication. They developed a concise and efficient approach to synthesize key pyrimidine precursors for rosuvastatin, showcasing the importance of 5-(bromomethyl) substituted N-[4-(4-fluorophenyl)-6-isopropylpyrimidin-2-yl]-N-methylmethanesulfonamide in this process (Šterk, Časar, Jukič, & Košmrlj, 2012).

Role in Synthesis of Novel Pyrazoles

Thangarasu et al. (2019) discuss the synthesis of novel pyrazoles using pyrimidine derivatives, including 4-(4-fluorophenyl)-6-isopropyl-2-(methylsulfonyl) pyrimidine. These compounds have potential as future COX-2 inhibitors or anti-inflammatory drugs, demonstrating the versatility of pyrimidine derivatives in medicinal chemistry (Thangarasu, Manikandan, & Thamaraiselvi, 2019).

Intermediate in Pyrimidine Synthesis

Hou et al. (2016) describe the synthesis of 5-(4-bromophenyl)-4, 6-dichloropyrimidine, an important intermediate in the synthesis of various pyrimidines. This compound serves as a crucial intermediate for the synthesis of active compounds in pharmaceutical and chemical fields, further illustrating the significance of bromophenyl-substituted pyrimidines (Hou, Chen, Wang, Sun, Zheng, & Xu, 2016).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on various factors, including its reactivity and potential biological effects.

Future Directions

Future research could explore the potential applications of this compound, such as its use in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity.

Synthesis routes and methods I

Procedure details

N-[4-(4-fluorophenyl)-5-hydroxymethyl-6-isopropyl-pyrimidin-2-yl]-N-methyl-methanesulfonamide (50.0 g) and 48% hydrogen bromide (130.0 mL) were added to a reactor. The reaction mixture was stirred at 80° C. for 15 hours. The reaction was monitored with thin layer chromatography (ethyl acetate/n-hexane=1:2). The reaction mixture was cooled to 20˜25° C., stirred for over 1 hour, and then filtered under reduced pressure. The resulting white solid was washed with water (500.0 mL) and then dried under reduced pressure to obtain N-[5-bromomethyl-4-(4-fluorophenyl)-6-isopropyl-pyrimidin-2-yl]-N-methyl-methanesulfonamide as a white solid (55.3 g, yield 94%).

Synthesis routes and methods II

Procedure details

N-(4-(4-fluorophenyl)-5-methyl-6-isopropylpyrimidin-2-yl)-N-methylmethanesulfonamide (112.5 mg, 0.33 mmol, 1 equiv.) and N-bromosuccinimide (NBS) (126 mg, 0.72 mmol, 2.1 equiv.) were dissolved in 2 mL of acetonitrile. The mixture was irradiated with light of a wavelength A=310 nm for 4 hours at ambient temperature (about 20° C.). Then, water (10 mL) was added and the mixture was extracted with CH2Cl2 (3×10 mL). The combined organic phases were washed with 10 mL of brine, and the obtained solution was dried with Na2SO4. Solvent was removed under the reduced pressure to give 138.6 mg of crude N-(4-(4-fluorophenyl)-5-(bromomethyl)-6-isopropylpyrimidin-2-yl)-N-methylmethanesulfonamide (II), which contained 93% of N-(4-(4-fluorophenyl)-5-(bromomethyl)-6-isopropylpyrimidin-2-yl)-N-methylmethanesulfonamide (II) as determined by 1H-NMR integral. This product can be further purified by crystallization from MTBE/hexane mixture to afford pure material.